N-(2-methylphenyl)-2-[(2-methylphenyl)amino]-4-oxo-4-phenyl-2-butenamide

• IUPAC Name: (Z)-2-(2-methylanilino)-N-(2-methylphenyl)-4-oxo-4-phenylbut-2-enamide
• InChI: InChI=1S/C24H22N2O2/c1-17-10-6-8-14-20(17)25-22(16-23(27)19-12-4-3-5-13-19)24(28)26-21-15-9-7-11-18(21)2/h3-16,25H,1-2H3,(H,26,28)/b22-16-
• InChI Key: TUIWLWDAFFDMBB-JWGURIENSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=CC(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C
• Isomeric SMILES: CC1=CC=CC=C1N/C(=C\C(=O)C2=CC=CC=C2)/C(=O)NC3=CC=CC=C3C
• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol

Description

N-(2-methylphenyl)-2-[(2-methylphenyl)amino]-4-oxo-4-phenyl-2-butenamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as Methoxyfenozide and is an insecticide that belongs to the family of diacylhydrazine compounds. Methoxyfenozide is a potent insect growth regulator that has been shown to be highly effective against a range of insect pests.

Mechanism of Action

Methoxyfenozide works by disrupting the normal growth and development of insect larvae. The compound acts as a potent ecdysone agonist, which stimulates the production of ecdysteroids in the insect body. Ecdysteroids are hormones that regulate the molting and metamorphosis of insects. Methoxyfenozide disrupts the normal regulation of ecdysteroid production, leading to abnormal growth and development of the insect larvae, ultimately leading to death.
Biochemical and Physiological Effects:
Methoxyfenozide has been shown to have low toxicity to non-target organisms, including mammals, birds, and fish. The compound is rapidly metabolized in the liver and excreted in the urine. Methoxyfenozide has no known adverse effects on the environment and has been approved for use in organic farming.

Advantages and Limitations for Lab Experiments

Methoxyfenozide has several advantages for use in laboratory experiments. The compound is highly effective against a range of insect pests, making it an ideal insecticide for use in integrated pest management programs. Methoxyfenozide has low toxicity to non-target organisms, making it safe for use in the laboratory and the environment. However, the compound is expensive and requires specialized equipment for its synthesis, which limits its use in laboratory experiments.

Future Directions

There are several future directions for the use of Methoxyfenozide in scientific research. The compound has potential applications in the development of new insecticides and the improvement of existing insecticides. Methoxyfenozide can also be used in the development of new drugs for the treatment of insect-borne diseases. Further research is needed to explore the potential applications of Methoxyfenozide in these fields. Additionally, research is needed to develop cost-effective methods for the synthesis of Methoxyfenozide, which will increase its availability for use in laboratory experiments.

Scientific Research Applications

Methoxyfenozide has been extensively studied for its insecticidal properties and has shown to be highly effective against a range of insect pests. The compound is particularly effective against the larvae of Lepidoptera insects, which are responsible for causing significant damage to crops. Methoxyfenozide has been shown to have a low toxicity to non-target organisms, making it an ideal insecticide for use in integrated pest management programs.